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Compound of Interest

Compound Name:
Methyl 3-cyclohexyl-3-

oxopropanoate

CAS No.: 64670-15-1

Cat. No.: B1600675

Get Quote

Executive Summary & Chemical Identity
Methyl 3-cyclohexyl-3-oxopropanoate (also known as Methyl cyclohexylcarbonylacetate) is a

pivotal

-keto ester intermediate used extensively in the synthesis of heterocyclic pharmaceuticals and
fine chemicals. Its structural duality, governed by keto-enol tautomerism, dictates its reactivity
profile in alkylation, Knoevenagel condensation, and Michael addition reactions.

This guide provides a definitive reference for the physical properties, structural dynamics, and

synthesis of this compound, distinguishing between experimental data and high-confidence

predictive models where necessary.
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Parameter Detail

IUPAC Name Methyl 3-cyclohexyl-3-oxopropanoate

Common Synonyms
Methyl cyclohexylcarbonylacetate; 3-

Cyclohexyl-3-oxopropionic acid methyl ester

CAS Registry Number
64670-15-1 (Primary Commercial); 13511-92-7

(Alternate/Generic)

Molecular Formula

SMILES COC(=O)CC(=O)C1CCCCC1

Molecular Weight 184.23 g/mol

Fundamental Physical Properties
The following data aggregates experimental values and thermodynamic estimates. Due to the

compound's thermal sensitivity (decarboxylation risk at high temperatures), vacuum distillation

is the standard method for purification.

Thermodynamic & Transport Data
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Property Value Condition / Note

Physical State Liquid
Pale yellow to colorless oil at

STP

Boiling Point (Atm) 215 °C (est.)
Extrapolated from reduced

pressure data

Boiling Point (Vac) 110–115 °C
@ 2–3 mmHg (Experimental

range)

Density 1.045 ± 0.02 g/mL

@ 25 °C (Derived from ethyl

analog

)

Refractive Index (

)
1.450 – 1.460

Typical for aliphatic

-keto esters

Flash Point > 95 °C Closed Cup (Predicted)

Solubility Immiscible
Water (Hydrophobic cyclohexyl

tail)

Solubility Miscible
DCM, EtOAc, MeOH, Toluene,

THF

pKa ~11 -proton acidity (DMSO scale)

Critical Note on Stability: Like many

-keto esters, this compound is prone to hydrolysis and subsequent decarboxylation

under strongly acidic or basic aqueous conditions, especially upon heating. Storage

under inert gas at 2–8 °C is recommended to prevent auto-oxidation or hydrolysis.
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Structural Dynamics: Keto-Enol Tautomerism
A defining feature of Methyl 3-cyclohexyl-3-oxopropanoate is its existence as an equilibrium

mixture of keto and enol tautomers. This equilibrium is solvent-dependent and critical for

interpreting NMR spectra and designing nucleophilic reactions.

Tautomeric Equilibrium
In non-polar solvents (e.g.,

, Benzene-

), the Enol form is stabilized by an intramolecular hydrogen bond between the enol hydroxyl
and the ester carbonyl. In polar protic solvents (e.g.,

), the Keto form predominates due to solvent disruption of the internal H-bond.

Keto Form (Polar Solvents) Enol Form (Non-Polar Solvents)

Methyl 3-cyclohexyl-3-oxopropanoate
(dicarbonyl form)

Enol Tautomer
(Intramolecular H-Bond)

  K_eq (Solvent Dependent)  

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium shifting between the dicarbonyl keto form and the H-bonded

enol form.[1]

Spectroscopic Signature (1H NMR in )
Researchers must anticipate dual signal sets. Integration of these signals allows for the

calculation of the enol content (

).
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Moiety
Keto Shift (

ppm)

Enol Shift (

ppm)
Multiplicity

Enol -OH N/A 12.0 – 12.2
Singlet (Broad,

exchangeable)

Vinyl -CH= N/A 4.9 – 5.0 Singlet

-CH2 3.4 – 3.6 N/A Singlet

-OCH3 3.72 3.75
Singlet (Distinct

peaks)

Cyclohexyl 1.1 – 1.9 1.1 – 1.9
Multiplet

(Overlapping)

Synthesis Protocol: The Meldrum's Acid Route
While Claisen condensation is a classic route, the Meldrum's Acid acylation method is preferred

in modern drug development for its high yield, operational simplicity, and avoidance of strong

bases that can cause side reactions.

Reaction Scheme
Acylation: Cyclohexanecarbonyl chloride reacts with Meldrum's acid (2,2-dimethyl-1,3-

dioxane-4,6-dione) in the presence of a base (Pyridine) to form an acylated intermediate.

Alcoholysis: The intermediate undergoes methanolysis with concomitant decarboxylation to

yield the target

-keto ester.
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Figure 2: Two-step synthesis via Meldrum's Acid activation, ensuring high purity and

regioselectivity.

Step-by-Step Methodology
Activation: Dissolve Meldrum's acid (1.0 eq) in anhydrous Dichloromethane (DCM). Add

Pyridine (2.0 eq) and cool to 0 °C under

.

Acylation: Dropwise add Cyclohexanecarbonyl chloride (1.0 eq) over 30 minutes. Allow to

warm to Room Temperature (RT) and stir for 2 hours.

Checkpoint: The solution typically turns orange/red.

Workup 1: Wash the organic layer with dilute HCl (to remove pyridine), then water. Dry over

and concentrate in vacuo to obtain the acylated intermediate.

Methanolysis: Dissolve the residue in dry Methanol (excess). Heat to reflux for 3–4 hours.
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Mechanism:[2] Thermal decomposition releases acetone and

, trapping the ketene intermediate with methanol.

Purification: Concentrate the methanol solution. Purify the resulting oil via vacuum distillation

(approx. 115 °C @ 3 mmHg) or flash chromatography (Hexane/EtOAc gradient) if high purity

(>98%) is required.

Handling, Safety, and Stability (GHS)
Although a specific SDS for CAS 64670-15-1 may be sparse in public databases, its hazard

profile is consistent with the

-keto ester class (e.g., Ethyl acetoacetate analogs).

Hazard Class GHS Code Statement

Skin Irritation H315 Causes skin irritation.[3][4]

Eye Irritation H319
Causes serious eye irritation.

[3][4]

STOT-SE H335
May cause respiratory

irritation.[3][4]

Storage Protocol:

Atmosphere: Store under Nitrogen or Argon.

Temperature: Refrigerate (2–8 °C).

Incompatibility: Avoid strong oxidizers, strong bases (induces hydrolysis), and reducing

agents (unless intended for reduction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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